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Compound of Interest

Compound Name: Potassium sodium carbonate

Cat. No.: B087327

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of potassium sodium carbonate in
agueous solutions, providing a comprehensive overview for professionals in research,
scientific, and drug development fields. This document summarizes key quantitative data,
details experimental protocols for solubility determination, and presents visual representations
of the underlying principles and workflows.

Introduction

Potassium sodium carbonate, a mixed alkali metal carbonate, is a compound of interest in
various chemical and pharmaceutical processes. Its solubility in aqueous solutions is a critical
parameter for process design, optimization, and control, particularly in applications such as
crystallization, formulation development, and analytical chemistry. Understanding the phase
equilibrium of the potassium carbonate-sodium carbonate-water ternary system is fundamental
to predicting the behavior of these salts in solution under varying temperature and
concentration conditions.

Quantitative Solubility Data

The solubility of potassium sodium carbonate in water is influenced by temperature and the
relative concentrations of the individual carbonate salts. The following tables summarize the
solubility data for the ternary system K2CO3-Na2C0Os-Hz20 at different temperatures, as
determined by the isothermal dissolution equilibrium method.
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Table 1: Solubility Data for the K2CO3-Na2COs3-H20 System at 323.15 K (50°C)[1]

Liquid Phase Composition (mass fraction, . .
Solid Phase Composition

w)

w(Naz2COs) w(K2CO3)
0.3110 0.0000
0.2112 0.1823
0.1215 0.3412
0.0613 0.4781
0.0613 0.4781
0.0415 0.5218
0.0213 0.5614
0.0213 0.5614
0.0000 0.5961

Table 2: Solubility Data for the K2CO3-Na2CO3-H20 System at 343.15 K (70°C)[1]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.scribd.com/document/500526395/j-jct-2017-01-001
https://www.scribd.com/document/500526395/j-jct-2017-01-001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Liquid Phase Composition (mass fraction, . .
Solid Phase Composition

w)

w(NazCOs) w(K2CO3)
0.3190 0.0000
0.2234 0.1856
0.1387 0.3467
0.0721 0.4893
0.0721 0.4893
0.0512 0.5432
0.0298 0.5911
0.0298 0.5911
0.0000 0.6254

Table 3: Solubility Data for the K2CO3-Na2COs3-H20 System at 363.15 K (90°C)[1]
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Liquid Phase Composition (mass fraction, . .
Solid Phase Composition

w)

w(NazCOs) w(K2CO3)
0.3270 0.0000
0.2356 0.1901
0.1523 0.3521
0.0825 0.5012
0.0825 0.5012
0.0611 0.5643
0.0387 0.6201
0.0387 0.6201
0.0000 0.6543

Experimental Protocols

The determination of the solid-liquid phase equilibrium for the potassium carbonate-sodium
carbonate-water system is crucial for obtaining accurate solubility data. The primary method
employed is the isothermal dissolution equilibrium method.

Isothermal Dissolution Equilibrium Method

This method involves equilibrating a supersaturated solution of the mixed salts at a constant
temperature until the system reaches a state where the composition of the liquid phase
remains constant over time.

Apparatus:
» Jacketed glass cell with a magnetic stirrer.[2][3]
o Temperature-controlled water bath.[2][3]

o Sampler for liquid phase extraction.[2][3]
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e Temperature sensor.[2]
Procedure:

o Preparation of the Saturated Solution: A mixture of potassium carbonate, sodium carbonate,
and deionized water is placed in the jacketed glass cell. The amounts of the salts are in
excess of their expected solubility at the experimental temperature to ensure a solid phase is
present at equilibrium.

o Equilibration: The slurry is continuously agitated using a magnetic stirrer, and the
temperature is maintained at the desired setpoint by circulating water from the temperature-
controlled bath through the jacket of the cell. The system is allowed to equilibrate for a
sufficient period, typically several hours, to ensure that the dissolution and crystallization
rates become equal.

o Sampling: Once equilibrium is reached, the stirring is stopped to allow the solid phase to
settle. A sample of the clear supernatant liquid phase is carefully withdrawn using a pre-
heated sampler to prevent crystallization upon cooling.

e Analysis of the Liquid Phase: The concentrations of potassium (K+) and sodium (Na*) ions in
the collected liquid sample are determined using appropriate analytical techniques.

« |dentification of the Solid Phase: The solid phase in equilibrium with the saturated solution is
separated and identified using techniques such as X-ray diffraction (XRD) to determine its
composition (e.g., Na2C0O3-Hz20, K2C0O3-Na2COs, or K2C0Os:1.5H20).[1]

Analytical Techniques for lon Concentration
Determination

Accurate determination of the potassium and sodium ion concentrations in the liquid phase is
critical for constructing the phase diagram. Common analytical methods include:

 Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust and
sensitive technique for multi-elemental analysis.[4][5] The liquid sample is nebulized and
introduced into an argon plasma, which excites the atoms. The characteristic wavelengths of
light emitted as the atoms return to their ground state are measured to determine the
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concentration of each element.[4] Recommended emission lines for analysis are Na 589.592
nm and K 766.490 nm.[4][6]

o Flame Photometry: A simpler and more traditional method suitable for the analysis of alkali
metals.[7] The sample solution is aspirated into a flame, and the intensity of the colored light
emitted by the excited sodium and potassium atoms is measured.[7]

» lon-Selective Electrodes (ISE): Potentiometric sensors that respond selectively to the activity
of specific ions in a solution.[7]

Visualizations

The following diagrams illustrate the experimental workflow for determining the solubility of
potassium sodium carbonate and the phase equilibrium relationships in the ternary system.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://extranet.spectro.com/-/media/DCB9B663-5D0A-4E0B-B31E-962AF54D8768.pdf
https://extranet.spectro.com/-/media/DCB9B663-5D0A-4E0B-B31E-962AF54D8768.pdf
https://www.researchgate.net/post/What-emission-lines-do-you-use-for-determination-of-potassium-and-sodium
https://daneshyari.com/article/preview/4907393.pdf
https://daneshyari.com/article/preview/4907393.pdf
https://daneshyari.com/article/preview/4907393.pdf
https://www.benchchem.com/product/b087327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Mix K2CO3, Na2CO3,
and H20
/

A
Place in Jacketed
Glass Cell

Equilibration

Set Temperature with
Water Bath

)
—

A

Stir Continuously

\

Allow to Equilibrate
Sampling
A
Stop Stirring,
Allow Solid to Settle

Y Y
[ Withdraw Supernatant

uju)

i

(Liquid Phase)

)

Separate Solid Phase]

Analysis

Y Y

Analyze Liquid Phase Analyze Solid Phase
(ICP-OES, Flame Photometry) (XRD)

Data Output
y

Solubility Data

A4

Phase Diagram

Click to download full resolution via product page

Caption: Experimental workflow for the isothermal dissolution equilibrium method.
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Caption: Relationship between variables in the K2CO3-Na2COs-H20 system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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